11,12-Methyleneoctadecanoic acid
11,12-Methyleneoctadecanoic acid
Phytomonic acid is a saturated fatty acid found mainly in a gram-negative bacteria, L. arabinosus, but also in protozoa and in the seed oil of B. coccineus (Connaraceae). Its cyclopropane ring structure has some properties of a double bond, and it may serve to regulate cell membrane fluidity.
Brand Name:
Vulcanchem
CAS No.:
503-06-0
VCID:
VC0120169
InChI:
InChI=1S/C19H36O2/c1-2-3-4-10-13-17-16-18(17)14-11-8-6-5-7-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21)
SMILES:
CCCCCCC1CC1CCCCCCCCCC(=O)O
Molecular Formula:
C19H36O2
Molecular Weight:
296.5 g/mol
11,12-Methyleneoctadecanoic acid
CAS No.: 503-06-0
Reference Standards
VCID: VC0120169
Molecular Formula: C19H36O2
Molecular Weight: 296.5 g/mol
CAS No. | 503-06-0 |
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Product Name | 11,12-Methyleneoctadecanoic acid |
Molecular Formula | C19H36O2 |
Molecular Weight | 296.5 g/mol |
IUPAC Name | 10-(2-hexylcyclopropyl)decanoic acid |
Standard InChI | InChI=1S/C19H36O2/c1-2-3-4-10-13-17-16-18(17)14-11-8-6-5-7-9-12-15-19(20)21/h17-18H,2-16H2,1H3,(H,20,21) |
Standard InChIKey | IJKRDVKGCQRKBI-UHFFFAOYSA-N |
SMILES | CCCCCCC1CC1CCCCCCCCCC(=O)O |
Canonical SMILES | CCCCCCC1CC1CCCCCCCCCC(=O)O |
Description | Phytomonic acid is a saturated fatty acid found mainly in a gram-negative bacteria, L. arabinosus, but also in protozoa and in the seed oil of B. coccineus (Connaraceae). Its cyclopropane ring structure has some properties of a double bond, and it may serve to regulate cell membrane fluidity. |
Synonyms | cis-11,12-methyleneoctadecanoic acid lactobacillic acid phytomonic acid phytomonic acid, (cis-(1R))-isome |
Reference | 1.Hofmann, K., and Tausig, F. On the identity of phytomonic and lactobacillic acids. A reinvestigation of the fatty acid spectrum of agrobacterium (phytomonas) tumefaciens. The Journal of Biological Chemisty 425-432 (1954). |
PubChem Compound | 10417 |
Last Modified | Nov 11 2021 |
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